4-[(4-Acetyl-2-methoxyphenyl)methoxy]-3-methoxybenzoic acid [1-(carbamoylamino)-1-oxopropan-2-yl] ester

• Molecular Formula: C22H24N2O8
• Molecular Weight: 444.4 g/mol
• IUPAC Name: [1-(carbamoylamino)-1-oxopropan-2-yl] 4-[(4-acetyl-2-methoxyphenyl)methoxy]-3-methoxybenzoate
• InChI: InChI=1S/C22H24N2O8/c1-12(25)14-5-6-16(18(9-14)29-3)11-31-17-8-7-15(10-19(17)30-4)21(27)32-13(2)20(26)24-22(23)28/h5-10,13H,11H2,1-4H3,(H3,23,24,26,28)
• InChI Key: NQOXPGXXTGKKGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC(=O)N)OC(=O)C1=CC(=C(C=C1)OCC2=C(C=C(C=C2)C(=O)C)OC)OC

Description

4-[(4-acetyl-2-methoxyphenyl)methoxy]-3-methoxybenzoic acid [1-(carbamoylamino)-1-oxopropan-2-yl] ester is an aromatic ketone.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in the synthesis of p-aminobenzoic acid diamides, demonstrating its utility in the formation of complex organic molecules (Agekyan & Mkryan, 2015).
• It serves as an intermediate in certain synthetic processes, like in the synthesis of the anticoagulant, apixaban, highlighting its importance in pharmaceutical manufacturing (Wang et al., 2017).
• In the study of asymmetric esterification, it has been used to produce optically active carboxylic esters, which are crucial in creating chiral molecules for drug development and other applications (Shiina & Nakata, 2007).

Biochemical and Medicinal Research

• It has been part of the study for new metabolites like wortmin, which has implications in understanding fungal biochemistry and potential pharmaceutical applications (Merlini et al., 1973).
• The compound's derivatives have been studied for their antibacterial properties, contributing to the field of antibiotic drug discovery (Valiullina et al., 2019).

Material Science and Analytical Chemistry

• Its complexes with metal ions like copper have been prepared and characterized, which is valuable in the field of coordination chemistry and material science (Erre et al., 1987).
• The compound has been part of the synthesis of new poly(ester—amide)s derived from vanillic acid and 4-aminobenzoic acid, showcasing its relevance in polymer chemistry (Kricheldorf & Loehden, 1995).